4-allyl-5-(2-cyclohexylethyl)-4H-1,2,4-triazole-3-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-allyl-5-(2-cyclohexylethyl)-4H-1,2,4-triazole-3-thiol (ACHT) is a novel organic compound that has recently been studied for its potential applications in various scientific fields. ACHT is a derivative of the triazole family of compounds, and is composed of an allyl group and a cyclohexylethyl group attached to a 1,2,4-triazole ring. ACHT has been found to possess unique properties that make it an attractive option for a variety of applications in scientific research.
Scientific Research Applications
Corrosion Inhibition
- Corrosion Inhibition of Mild Steel : This compound acts as a corrosion inhibitor for mild steel in acidic environments. Electrochemical studies indicate its effectiveness in reducing corrosion, likely through the formation of a protective film on the steel surface (Orhan et al., 2012).
Synthesis and Structural Analysis
- Synthesis of Novel Schiff Bases : It's used as a precursor in the synthesis of Schiff base derivatives, indicating its utility in organic synthesis and potential pharmaceutical applications (Mobinikhaledi et al., 2010).
- Crystal Structure Analysis : The compound's crystal structure has been analyzed, contributing to the understanding of its chemical and physical properties (Yıldırım et al., 2005).
Antimicrobial and Antifungal Activities
- Antimicrobial and Antifungal Properties : Some derivatives of this compound exhibit significant antibacterial and antifungal activities against various microorganisms, making them potential candidates for pharmaceutical applications (Colanceska-Ragenovic et al., 2001).
DNA Methylation Inhibition
- DNA Methylation Inhibitors : Derivatives of this compound have been studied for their effects on cancer DNA methylation, indicating their potential as antitumor agents (Hakobyan et al., 2017).
Antitumor Properties
- Evaluation of Antitumor Activity : Some derivatives show antitumor properties, highlighting the compound's relevance in cancer research and treatment (Ovsepyan et al., 2018).
Spectral and Physicochemical Studies
- Spectral Analysis and Biological Activity Prediction : Investigations into the spectral properties and theoretical predictions of biological activity have been conducted, demonstrating the compound's relevance in various chemical and biological research domains (Srivastava et al., 2016).
properties
IUPAC Name |
3-(2-cyclohexylethyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3S/c1-2-10-16-12(14-15-13(16)17)9-8-11-6-4-3-5-7-11/h2,11H,1,3-10H2,(H,15,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWLZMEMFVIBISE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=NNC1=S)CCC2CCCCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40364158 |
Source
|
Record name | 4-allyl-5-(2-cyclohexylethyl)-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40364158 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.39 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-allyl-5-(2-cyclohexylethyl)-4H-1,2,4-triazole-3-thiol | |
CAS RN |
590353-10-9 |
Source
|
Record name | 5-(2-Cyclohexylethyl)-2,4-dihydro-4-(2-propen-1-yl)-3H-1,2,4-triazole-3-thione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=590353-10-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-allyl-5-(2-cyclohexylethyl)-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40364158 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.